Cas no 63045-26-1 (Methyl 2-(3-chloro-4-methoxyphenyl)-2-methylpropanoate)

• Product Name: Methyl 2-(3-chloro-4-methoxyphenyl)-2-methylpropanoate
• CAS No: 63045-26-1
• MF: C₁₂H₁₅ClO₃
• MW: 242.698703050613
• CID: 3166995
• PubChem ID: 73555090
• Update Time: 2025-06-15

Methyl 2-(3-chloro-4-methoxyphenyl)-2-methylpropanoate Chemical and Physical Properties

Names and Identifiers

• Methyl 2-(3-chloro-4-methoxyphenyl)-2-methylpropanoate
• 63045-26-1
• Methyl2-(3-chloro-4-methoxyphenyl)-2-methylpropanoate

• Inchi： 1S/C12H15ClO3/c1-12(2,11(14)16-4)8-5-6-10(15-3)9(13)7-8/h5-7H,1-4H3
• InChI Key： XIMNLKXBPGIIBZ-UHFFFAOYSA-N
• SMILES： ClC1=C(C=CC(=C1)C(C(=O)OC)(C)C)OC

Computed Properties

• Exact Mass: 242.0709720Da
• Monoisotopic Mass: 242.0709720Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 253
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 35.5Ų

Additional information on Methyl 2-(3-chloro-4-methoxyphenyl)-2-methylpropanoate

Methyl 2-(3-chloro-4-methoxyphenyl)-2-methylpropanoate (CAS No. 63045-26-1): A Comprehensive Overview

Methyl 2-(3-chloro-4-methoxyphenyl)-2-methylpropanoate, identified by its CAS number 63045-26-1, is a compound of significant interest in the field of organic chemistry and pharmaceutical research. This ester derivative exhibits a unique structural configuration that makes it a valuable intermediate in the synthesis of various bioactive molecules. The presence of both chloro and methoxy substituents on the aromatic ring, coupled with the methylpropanoate moiety, endows this compound with distinct chemical properties that are exploitable in multiple applications.

The< strong>3-chloro-4-methoxyphenyl group is a key feature of this compound, contributing to its reactivity and potential utility in medicinal chemistry. The chlorine atom, being an electron-withdrawing group, can influence the electronic distribution across the aromatic ring, making it more susceptible to nucleophilic substitution reactions. On the other hand, the methoxy group, an electron-donating group, can stabilize positive charges and enhance the compound's solubility in polar solvents. These characteristics make Methyl 2-(3-chloro-4-methoxyphenyl)-2-methylpropanoate a versatile building block for designing novel therapeutic agents.

In recent years, there has been growing interest in the development of small molecule inhibitors targeting specific biological pathways. The< strong>2-methylpropanoate moiety in this compound can serve as a pharmacophore, interacting with biological targets to modulate their activity. For instance, derivatives of this compound have been investigated for their potential role in inhibiting enzymes involved in cancer metabolism. Preliminary studies have shown that certain analogs exhibit inhibitory effects on key enzymes such as kinases and cytochrome P450 enzymes, which are crucial in drug metabolism and signal transduction.

The< strong>CAS No. 63045-26-1 provides a unique identifier for this compound, ensuring accurate documentation and retrieval of relevant scientific data. Researchers often rely on CAS numbers to cross-reference literature, patents, and chemical databases, facilitating efficient communication and collaboration within the scientific community. The systematic naming convention associated with CAS numbers helps in maintaining consistency and clarity in chemical nomenclature.

One of the most compelling aspects of Methyl 2-(3-chloro-4-methoxyphenyl)-2-methylpropanoate is its synthetic utility. The presence of both functional groups allows for diverse chemical transformations, enabling the synthesis of a wide range of derivatives with tailored properties. For example, nucleophilic aromatic substitution reactions can be employed to introduce additional substituents onto the aromatic ring, while ester hydrolysis or transesterification reactions can be used to modify the ester functionality. These synthetic possibilities make this compound an attractive candidate for medicinal chemists seeking to develop new drug candidates.

The< strong>3-chloro-4-methoxyphenyl group also lends itself to further functionalization through cross-coupling reactions such as Suzuki-Miyaura or Buchwald-Hartwig couplings. These reactions allow for the introduction of aryl or heteroaryl groups onto the aromatic ring, expanding the structural diversity of potential derivatives. Such modifications can be crucial in optimizing pharmacokinetic properties, improving binding affinity to biological targets, and enhancing overall drug-like characteristics.

In addition to its synthetic versatility, Methyl 2-(3-chloro-4-methoxyphenyl)-2-methylpropanoate has shown promise in preclinical studies as a precursor for bioactive molecules. Researchers have utilized this compound to synthesize novel inhibitors targeting various therapeutic areas, including oncology, inflammation, and neurodegenerative diseases. For instance, derivatives of this compound have been found to exhibit inhibitory activity against kinases overexpressed in cancer cells, making them potential candidates for further development into anticancer agents.

The< strong>2-methylpropanoate moiety has also been explored for its potential role in modulating drug delivery systems. Ester linkages are commonly used in prodrug formulations due to their stability under physiological conditions but susceptibility to enzymatic hydrolysis in target tissues. By incorporating this moiety into drug candidates derived from Methyl 2-(3-chloro-4-methoxyphenyl)-2-methylpropanoate, researchers aim to improve bioavailability and target specificity.

The< strong>CAS No. 63045-26-1 continues to be a valuable tool for researchers seeking to access and utilize this compound efficiently. With advancements in synthetic methodologies and computational chemistry tools, the accessibility of complex molecules like Methyl 2-(3-chloro-4-methoxyphenyl)-2-methylpropanoate has never been easier. Researchers can now rapidly design and synthesize novel derivatives using high-throughput screening techniques combined with automated synthesis platforms.

In conclusion, Methyl 2-(3-chloro-4-methoxyphenyl)-2-methylpropanoate (CAS No. 63045-26-1) is a multifaceted compound with significant potential in pharmaceutical research and development. Its unique structural features make it a valuable intermediate for synthesizing bioactive molecules targeting various diseases. With ongoing advancements in synthetic chemistry and drug discovery technologies, this compound is poised to play an increasingly important role in the development of next-generation therapeutics.